molecular formula C20H21N3O5 B2597827 N-(2-(3,5-dimethylphenoxy)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide CAS No. 1396685-94-1

N-(2-(3,5-dimethylphenoxy)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Cat. No. B2597827
CAS RN: 1396685-94-1
M. Wt: 383.404
InChI Key: WSOVHFGUYRXPJM-UHFFFAOYSA-N
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Description

N-(2-(3,5-dimethylphenoxy)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is a useful research compound. Its molecular formula is C20H21N3O5 and its molecular weight is 383.404. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Compounds with similar structures to the specified chemical have been synthesized and studied for their unique chemical properties. For example, derivatives of pyrimidine and furan have been synthesized for their potential as anti-inflammatory and analgesic agents, highlighting the chemical versatility of such compounds in drug development (A. Abu‐Hashem et al., 2020)[https://consensus.app/papers/synthesis-novel-benzodifuranyl-135triazines-abu‐hashem/1b4ef798aee65ef5adff2529e7c19235/?utm_source=chatgpt]. Additionally, the synthesis of novel dicationic imidazo[1,2-a]pyridines and tetrahydro-imidazo[1,2-a]pyridines as antiprotozoal agents showcases the broad range of chemical modifications possible for therapeutic applications (M. Ismail et al., 2004)[https://consensus.app/papers/novel-imidazo12apyridines-ismail/919eb949cebe5309a0f60d1a6cf63c63/?utm_source=chatgpt].

Biological Activities

Several studies have focused on the biological activities of compounds structurally related to N-(2-(3,5-dimethylphenoxy)ethyl)-3-(furan-2-ylmethyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide. Research on pyrazolo[3,4-d]pyrimidines derivatives as anticancer and anti-5-lipoxygenase agents (A. Rahmouni et al., 2016)[https://consensus.app/papers/synthesis-evaluation-novel-pyrazolopyrimidines-rahmouni/32f31ad28de35e1d951c558680ed39b6/?utm_source=chatgpt] and the exploration of pyridinylpyrimidines with strongly basic side chains as amplifiers of phleomycin against bacteria (D. J. Brown & W. Cowden, 1982)[https://consensus.app/papers/unfused-heterobicycles-amplifiers-phleomycin-range-brown/c38873f7b5485196a11c35cb424c2fee/?utm_source=chatgpt] illustrate the potential of such compounds in addressing various health-related challenges.

Potential Therapeutic Uses

The design and synthesis of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide derivatives as EGFR inhibitors and anticancer agents (Z. Lan et al., 2017)[https://consensus.app/papers/design-synthesis-biological-activities-furan2ylmethyl1-lan/4d70d86c2e335f46914356541140e4b0/?utm_source=chatgpt] demonstrate the targeted approach in drug discovery using compounds with specific structural features for enhancing therapeutic efficacy.

properties

IUPAC Name

N-[2-(3,5-dimethylphenoxy)ethyl]-3-(furan-2-ylmethyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21N3O5/c1-13-8-14(2)10-16(9-13)28-7-5-21-18(24)17-11-22-20(26)23(19(17)25)12-15-4-3-6-27-15/h3-4,6,8-11H,5,7,12H2,1-2H3,(H,21,24)(H,22,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSOVHFGUYRXPJM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=CC(=C1)OCCNC(=O)C2=CNC(=O)N(C2=O)CC3=CC=CO3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

383.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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